Cas no 1806882-40-5 (2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid
• CAS No: 1806882-40-5
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4889102
• Update Time: 2025-08-04

2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid

• Inchi： 1S/C9H10F2N2O3/c10-9(11)5-3-13-6(2-12)8(16)4(5)1-7(14)15/h3,9,16H,1-2,12H2,(H,14,15)
• InChI Key： UWFBMUIXHGOTSP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(=C1CC(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.3
• Topological Polar Surface Area: 96.4

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid

Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic Acid (CAS No. 1806882-40-5)

2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid, identified by its CAS number 1806882-40-5, is a specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and therapeutic applications. The structural features of this molecule, including its aminomethyl, difluoromethyl, and hydroxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for designing novel bioactive agents.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center, facilitating further functionalization through amide, urea, or other conjugation strategies. This feature is particularly advantageous in drug design, as it allows for the creation of peptide mimetics or the integration of this compound into larger polymeric structures. The difluoromethyl group at the 5-position is a well-documented pharmacophore that enhances metabolic stability and binding affinity to biological targets. Its electron-withdrawing nature can modulate electronic properties, influencing both the reactivity and selectivity of the molecule.

The presence of a hydroxy group at the 3-position adds another layer of functional diversity, enabling various chemical transformations such as etherification, esterification, or phosphorylation. These modifications are critical for optimizing pharmacokinetic profiles and improving target engagement. In recent years, pyridine derivatives have garnered considerable attention in medicinal chemistry due to their role in developing treatments for neurological disorders, infectious diseases, and cancer. The combination of these structural elements in 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid positions it as a promising candidate for further exploration.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds. Researchers have leveraged virtual screening techniques to identify potential hits based on structural similarity to known active ingredients. The unique scaffold of 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid has been computationally analyzed to predict its interaction with various biological targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and oxidative stress.

In vitro experiments have demonstrated the compound's ability to modulate key signaling pathways associated with chronic diseases. For instance, its interaction with enzymes such as kinases and phosphodiesterases has been investigated, revealing potential therapeutic benefits in conditions like diabetes and cardiovascular disorders. The aminomethyl moiety has been particularly highlighted for its role in facilitating hydrogen bonding interactions with polar residues in protein targets, enhancing binding affinity. Additionally, the electron-deficient nature of the difluoromethyl group has been shown to improve interactions with hydrophobic pockets in binding sites.

The hydroxy group at the 3-position has been explored for its ability to engage in hydrogen bonding networks within biological macromolecules. This feature is crucial for achieving high selectivity and reducing off-target effects. Structural modifications based on this compound have led to derivatives with enhanced potency and improved pharmacokinetic profiles. For example, analogs with optimized solubility and bioavailability have been synthesized, demonstrating feasibility for preclinical development.

Current research is also focusing on understanding the mechanism of action (MOA) of this compound through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methodologies provide insights into how the molecule interacts with biological targets at an atomic level. Such detailed structural information is essential for rational drug design and optimization efforts. Furthermore, mass spectrometry-based approaches have been employed to study metabolic pathways involving this compound, shedding light on its biotransformation processes.

The pharmaceutical industry has shown interest in leveraging pyridine derivatives like 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid for developing next-generation therapeutics. Collaborative efforts between academic institutions and biotechnology companies are underway to translate laboratory findings into clinical candidates. Preclinical studies are being designed to evaluate safety profiles and efficacy across various disease models. The versatility of this compound's structure allows for rapid iteration during drug development cycles, making it a valuable asset in medicinal chemistry libraries.

Future directions in research may include exploring synthetic pathways that enhance scalability while maintaining purity standards required for pharmaceutical applications. Green chemistry principles are being integrated into these processes to minimize environmental impact without compromising yield or quality. Additionally, advances in biocatalysis offer promising opportunities for producing complex derivatives through enzymatic methods, which could streamline development timelines.

In conclusion,2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid (CAS No. 1806882-40-5) represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery programs targeting diverse diseases. As research continues to uncover new biological activities and optimize synthetic methodologies,this compound holds significant promise as an intermediate or lead molecule in future pharmaceutical developments.